3-[(1-Oxo-1lambda6-thiolan-1-ylidene)amino]benzonitrile
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Overview
Description
Chemical Reactions Analysis
3-[(1-Oxo-1lambda6-thiolan-1-ylidene)amino]benzonitrile can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, cyanide ions).
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
3-[(1-Oxo-1lambda6-thiolan-1-ylidene)amino]benzonitrile has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent in organic synthesis and as a reference compound in analytical chemistry.
Biology: Employed in biochemical assays and studies involving enzyme interactions.
Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The exact mechanism of action of 3-[(1-Oxo-1lambda6-thiolan-1-ylidene)amino]benzonitrile is not well-documented. like many organic compounds, it likely interacts with specific molecular targets and pathways within biological systems. These interactions can lead to various biochemical effects, depending on the context of its use.
Comparison with Similar Compounds
3-[(1-Oxo-1lambda6-thiolan-1-ylidene)amino]benzonitrile can be compared with other similar compounds, such as:
3-[(1-Oxo-1lambda6-thiolan-1-ylidene)amino]benzoic acid: This compound has a similar structure but contains a carboxylic acid group instead of a nitrile group.
2-[(1-Oxo-1lambda6-thiolan-1-ylidene)amino]acetonitrile: This compound has a similar thiolane ring but differs in the position and type of substituents.
Properties
Molecular Formula |
C11H12N2OS |
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Molecular Weight |
220.29 g/mol |
IUPAC Name |
3-[(1-oxothiolan-1-ylidene)amino]benzonitrile |
InChI |
InChI=1S/C11H12N2OS/c12-9-10-4-3-5-11(8-10)13-15(14)6-1-2-7-15/h3-5,8H,1-2,6-7H2 |
InChI Key |
HMNIKQYXTCZZTP-UHFFFAOYSA-N |
Canonical SMILES |
C1CCS(=NC2=CC=CC(=C2)C#N)(=O)C1 |
Origin of Product |
United States |
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